Cas no 1173023-36-3 (L-745,870 Hydrochloride)

• Product Name: L-745,870 Hydrochloride
• CAS No: 1173023-36-3
• MF: C₁₈H₂₀Cl₂N₄
• MW: 363.284201622009
• CID: 4738952
• PubChem ID: 11957618
• Update Time: 2025-06-29

L-745,870 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• X2UD7T27FU
• 3-[[4-(4-Chlorophenyl)piperazin-1-yl]methyl]-1H-pyrrolo[2,3-b]pyridine hydrochloride
• 3-((4-(4-Chlorophenyl)piperazin-1-yl)methyl)-1H-pyrrolo[2,3-b]pyridine hydrochloride
• MLS002153286
• Tox21_500791
• LP00791
• SMR001230711
• 3-((4-(4-Chlorophenyl)-1-piperaziny
• L-745,870 Hydrochloride
• L-745870 hydrochloride
• 3-[[4-(4-chlorophenyl)piperazin-1-yl]methyl]-1H-pyrrolo[2,3-b]pyridine;hydrochloride
• 3-((4-(4-Chlorophenyl)-1-piperazinyl)methyl)-1H-pyrrolo(2,3-b)pyridine hydrochloride
• DTXCID801475111
• HY-14325B
• CHEMBL555670
• 3-([4-(4-CHLOROPHENYL)PIPERAZIN-1-YL]METHYL)-1H-PYRROLO(2,3-B)PYRIDINE HYDROCHLORIDE
• SR-01000075388-1
• UNII-X2UD7T27FU
• 3-[[4-(4-chlorophenyl)piperazin-1-yl]methyl]-1H-pyrrolo[2,3-b]pyridine;trihydrochloride
• DA-74864
• MS-25773
• 1-(4-CHLOROPHENYL)-4-{1H-PYRROLO[2,3-B]PYRIDIN-3-YLMETHYL}PIPERAZINE HYDROCHLORIDE
• 1H-Pyrrolo(2,3-b)pyridine, 3-((4-(4-chlorophenyl)-1-piperazinyl)methyl)-, hydrochloride (1:1)
• NCGC00094126-01
• DTXSID101016928
• L-131
• 1173023-36-3
• G12990
• 3-((4-(4-Chlorophenyl)piperazin-1-yl)methyl)-1H-pyrrolo[2,3-b]pyridinehydrochloride
• NCGC00261476-01
• SR-01000075388
• L-745870 (hydrochloride)
• CCG-222095
• EU-0100791
• AKOS040733564
• CS-0109248

• Inchi： 1S/C18H19ClN4.ClH/c19-15-3-5-16(6-4-15)23-10-8-22(9-11-23)13-14-12-21-18-17(14)2-1-7-20-18;/h1-7,12H,8-11,13H2,(H,20,21);1H
• InChI Key： GFFJYISJZJIKAF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1CCN(CC2=CNC3C2=CC=CN=3)CC1.Cl

Computed Properties

• Exact Mass: 362.1065020g/mol
• Monoisotopic Mass: 362.1065020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on L-745,870 Hydrochloride

L-745,870 Hydrochloride: A Comprehensive Overview

L-745,870 Hydrochloride (CAS No. 1173023-36-3) is a compound that has garnered significant attention in the field of pharmacology and drug development. This compound is a hydrochloride salt of L-745,870, which is known for its potential therapeutic applications. The name L-745,870 Hydrochloride itself suggests its chemical composition and functional group, making it a key player in modern medicinal chemistry.

The CAS No. 1173023-36-3 identifier is crucial for researchers and manufacturers to accurately reference and track this compound in scientific literature and regulatory documents. This ensures consistency and precision in communication across the global scientific community. Recent studies have highlighted the importance of understanding the structural properties of L-745,870 Hydrochloride, particularly its stereochemistry and pharmacokinetics.

One of the most notable aspects of L-745,870 Hydrochloride is its role in targeting specific biological pathways. Research has shown that this compound exhibits potent activity against certain enzymes and receptors, making it a promising candidate for the treatment of various diseases. For instance, studies published in 2023 have demonstrated its efficacy in modulating pathways associated with neurodegenerative disorders, offering new hope for therapeutic interventions.

The synthesis of L-745,870 Hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high purity and stability. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to analyze the compound's structure and confirm its identity. These methods are essential for maintaining quality standards in pharmaceutical manufacturing.

In terms of pharmacokinetics, L-745,870 Hydrochloride has been shown to exhibit favorable absorption profiles in preclinical models. This characteristic is critical for ensuring that the compound reaches its intended site of action in sufficient concentrations. Recent research has also explored the metabolic pathways of this compound, shedding light on its bioavailability and potential for drug-drug interactions.

The safety profile of L-745,870 Hydrochloride has been extensively evaluated in preclinical studies. These investigations have revealed that the compound demonstrates low toxicity at therapeutic doses, which is a crucial factor for its potential use in clinical settings. Furthermore, ongoing clinical trials are assessing its tolerability and efficacy in human subjects, paving the way for future applications.

From an environmental perspective, the ecological impact of L-745,870 Hydrochloride has also been considered. Studies have examined its biodegradability and potential effects on aquatic life, ensuring that its production and use align with sustainable practices. This aspect is increasingly important as industries strive to minimize their environmental footprint.

In conclusion, L-745,870 Hydrochloride (CAS No. 1173023-36-3) represents a significant advancement in medicinal chemistry. Its unique properties and promising therapeutic potential make it a subject of intense research interest. As new findings emerge from ongoing studies, this compound continues to hold great promise for addressing unmet medical needs and improving patient outcomes.